Cas no 61953-37-5 (Benzoic acid, 2-fluoro-5-[(4-methyl-1-piperidinyl)sulfonyl]-)

• Product Name: Benzoic acid, 2-fluoro-5-[(4-methyl-1-piperidinyl)sulfonyl]-
• CAS No: 61953-37-5
• MF: C₁₃H₁₆FNO₄S
• MW: 301.333846092224
• CID: 1632893
• Update Time: 2024-09-11

Benzoic acid, 2-fluoro-5-[(4-methyl-1-piperidinyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-5-[(4-methyl-1-piperidinyl)sulfonyl]-

• Inchi： 1S/C13H16FNO4S/c1-9-4-6-15(7-5-9)20(18,19)10-2-3-12(14)11(8-10)13(16)17/h2-3,8-9H,4-7H2,1H3,(H,16,17)
• InChI Key： NSQBZRMYFVOOBL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N2CCC(C)CC2)(=O)=O)=CC=C1F

Computed Properties

• Exact Mass: 301.07848

Experimental Properties

• Density: 1.360±0.06 g/cm3(Predicted)
• Boiling Point: 464.4±55.0 °C(Predicted)
• PSA: 74.68
• pka: 2.91±0.10(Predicted)